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Compound of Interest

Compound Name: 2-Chloroethanesulfonyl chloride

Cat. No.: B042494 Get Quote

Technical Guide: 2-Chloroethanesulfonyl
Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Chloroethanesulfonyl chloride, a

versatile reagent in organic synthesis, particularly valued in the pharmaceutical and

agrochemical industries.

Core Properties and Formula
2-Chloroethanesulfonyl chloride is an organosulfur compound with the chemical formula

C₂H₄Cl₂O₂S.[1][2][3][4][5][6] It is a colorless to pale yellow liquid at room temperature with a

pungent, irritating odor.[2][4][7] This compound is highly reactive, especially with moisture, and

is a key intermediate in the synthesis of various organic molecules.[2][4][5]

Quantitative Data Summary
The physical and chemical properties of 2-Chloroethanesulfonyl chloride are summarized in

the table below for easy reference.
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Property Value References

Molecular Formula C₂H₄Cl₂O₂S [1][2][3][4][5][6][7]

Molecular Weight 163.02 g/mol [3][5][7][8]

CAS Number 1622-32-8 [1][2][3][5]

Appearance Colorless to pale yellow liquid [2][7]

Density 1.56 g/mL at 25 °C [3][7][9]

Boiling Point 84-86 °C at 15 mmHg [3][7][9]

Refractive Index 1.493 (n20/D) [3][7][9]

Solubility
Reacts with water; Soluble in

organic solvents
[2][3][4][10]

Flash Point >110 °C (>230 °F) [3][9]

Synthetic Applications and Experimental Protocols
2-Chloroethanesulfonyl chloride is a potent electrophile widely utilized for introducing the

vinylsulfonyl moiety into molecules, which is a valuable functional group in drug design.[4][11]

Its primary applications include the synthesis of sulfonamides, heterocyclic compounds like

sultams, and as a precursor for vinylsulfonyl chloride.[3][7][11]

General Experimental Protocol: Synthesis of
Vinylsulfonamides
The following is a representative protocol for the synthesis of vinylsulfonamides using 2-
chloroethanesulfonyl chloride, based on its common reactions. This protocol is a

generalized procedure and may require optimization for specific substrates.

Objective: To synthesize an N-substituted vinylsulfonamide from a primary or secondary amine.

Materials:

2-Chloroethanesulfonyl chloride
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A primary or secondary amine

A non-nucleophilic base (e.g., triethylamine)

Anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran)

Standard laboratory glassware and stirring equipment

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Reaction Setup: A dried reaction flask is charged with the amine and the anhydrous solvent

under an inert atmosphere. The solution is cooled in an ice bath (0 °C).

Addition of Base: Triethylamine (typically 2-3 equivalents) is added to the stirred solution.

Addition of Sulfonyl Chloride: 2-Chloroethanesulfonyl chloride (1 equivalent), dissolved in

a small amount of the anhydrous solvent, is added dropwise to the reaction mixture over a

period of 15-30 minutes, ensuring the temperature remains low.

Reaction: The reaction mixture is allowed to slowly warm to room temperature and stirred for

several hours (or until TLC analysis indicates completion of the reaction). The reaction

involves an initial sulfonylation followed by an in-situ elimination of HCl to form the

vinylsulfonamide.

Workup: The reaction mixture is filtered to remove the triethylammonium chloride salt. The

filtrate is then washed sequentially with dilute acid (e.g., 1M HCl), water, and brine.

Purification: The organic layer is dried over an anhydrous drying agent (e.g., Na₂SO₄ or

MgSO₄), filtered, and the solvent is removed under reduced pressure. The crude product is

then purified by column chromatography or recrystallization to yield the pure

vinylsulfonamide.

Key Synthetic Pathway
The utility of 2-chloroethanesulfonyl chloride often stems from its role as a stable precursor

to the more reactive vinylsulfonyl chloride, which can then undergo various transformations.
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Synthetic Utility of 2-Chloroethanesulfonyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Chloroethanesulfonyl chloride - Wikipedia [en.wikipedia.org]

2. Page loading... [wap.guidechem.com]

3. 2-chloroethanesulfonyl chloride | 1622-32-8 [chemicalbook.com]

4. solubilityofthings.com [solubilityofthings.com]

5. fishersci.com [fishersci.com]

6. 2-Chloroethanesulfonyl Chloride 95.0+%, TCI America™ | Fisher Scientific [fishersci.ca]

7. chemimpex.com [chemimpex.com]

8. 2-Chloroethanesulfonyl chloride 96 1622-32-8 [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b042494?utm_src=pdf-body-img
https://www.benchchem.com/product/b042494?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/2-Chloroethanesulfonyl_chloride
https://wap.guidechem.com/encyclopedia/2-chloroethanesulfonyl-chlorid-dic9061.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8257215.htm
https://www.solubilityofthings.com/2-chloroethanesulfonyl-chloride
https://www.fishersci.com/store/msds?partNumber=AC404610050&productDescription=2-CHLOROETHANESULFONYL+C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ca/shop/products/2-chloroethanesulfonyl-chloride-tci-america/p-7124815
https://www.chemimpex.com/products/36821
https://www.sigmaaldrich.com/KR/ko/product/aldrich/302325
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. 2-氯乙烷磺酰氯 96% | Sigma-Aldrich [sigmaaldrich.com]

10. 2-Chloroethanesulfonyl chloride, 98% 10 g | Buy Online | Thermo Scientific Chemicals |
Fisher Scientific [fishersci.com]

11. nbinno.com [nbinno.com]

To cite this document: BenchChem. [2-Chloroethanesulfonyl chloride molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042494#2-chloroethanesulfonyl-chloride-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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